Cas no 524035-97-0 ((1-Benzyl-1H-indol-3-yl)thioacetic Acid)

• Product Name: (1-Benzyl-1H-indol-3-yl)thioacetic Acid
• CAS No: 524035-97-0
• MF: C₁₇H₁₅NO₂S
• MW: 297.3715031147
• CID: 880705
• Update Time: 2026-04-29

(1-Benzyl-1H-indol-3-yl)thioacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((1-Benzyl-1H-indol-3-yl)thio)acetic acid
• [(1-benzyl-1H-indol-3-yl)sulfanyl]acetic acid
• [(1-benzyl-1H-indol-3-yl)thio]acetic acid(SALTDATA: FREE)
• 1-BENZYLINDOLE-3-THIOACETIC ACID
• [(1-BENZYL-1H-INDOL-3-YL)THIO]ACETIC ACID
• CHEMBRDG-BB 6848227
• TIMTEC-BB SBB001902
• (1-Benzyl-1H-indol-3-yl)thioacetic Acid

• Inchi： InChI=1S/C17H15NO2S/c19-17(20)12-21-16-11-18(10-13-6-2-1-3-7-13)15-9-5-4-8-14(15)16/h1-9,11H,10,12H2,(H,19,20)
• InChI Key： AWNSSDYXGNZKMK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)O

Computed Properties

• Exact Mass: 297.08200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 67.53000
• LogP: 3.86630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (1-Benzyl-1H-indol-3-yl)thioacetic Acid

Recent Advances in the Study of (1-Benzyl-1H-indol-3-yl)thioacetic Acid (CAS: 524035-97-0)

In recent years, (1-Benzyl-1H-indol-3-yl)thioacetic Acid (CAS: 524035-97-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its indole-thioacetic acid scaffold, has been explored for its role in modulating various biological pathways, particularly those involved in inflammation and cancer. The latest research has focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of (1-Benzyl-1H-indol-3-yl)thioacetic Acid. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. Through a series of in vitro and in vivo experiments, the team observed a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and minimal toxicity in rodent models.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer potential of (1-Benzyl-1H-indol-3-yl)thioacetic Acid. The researchers synthesized a series of derivatives and evaluated their cytotoxic effects against a panel of cancer cell lines, including breast, lung, and colon cancers. The lead compound exhibited potent inhibitory activity against cancer cell proliferation, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the intrinsic mitochondrial pathway, further supporting its potential as an anticancer therapeutic.

In addition to its therapeutic applications, recent advancements have been made in the synthetic methodology of (1-Benzyl-1H-indol-3-yl)thioacetic Acid. A study in Organic & Biomolecular Chemistry (2023) reported a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This development is particularly significant for scaling up production for further preclinical and clinical studies. The optimized synthetic pathway also allows for the introduction of various functional groups, enabling the generation of a diverse library of analogs for structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the development of (1-Benzyl-1H-indol-3-yl)thioacetic Acid as a therapeutic agent. Current research is focused on addressing issues such as metabolic stability, selectivity, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials. Future studies will likely explore its combination with existing therapies to enhance efficacy and reduce resistance.

In conclusion, (1-Benzyl-1H-indol-3-yl)thioacetic Acid (CAS: 524035-97-0) represents a promising candidate in the fields of anti-inflammatory and anticancer drug development. The latest research underscores its potential, while also highlighting the need for further optimization and validation. As the scientific community continues to unravel its full therapeutic potential, this compound may soon transition from the bench to the bedside, offering new hope for patients with inflammatory diseases and cancer.